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Compound of Interest

Compound Name: Tyrphostin AG 112

Cat. No.: B11931776 Get Quote

Technical Support Center: Tyrphostin AG 112
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the long-term storage, handling, and use of

Tyrphostin AG 112.

Frequently Asked Questions (FAQs)
Q1: What is the recommended long-term storage condition for Tyrphostin AG 112?

A1: For long-term stability, Tyrphostin AG 112 in its solid, powdered form should be stored at

-20°C for up to 3 years.[1][2]

Q2: How should I store Tyrphostin AG 112 once it is dissolved in a solvent?

A2: Stock solutions of Tyrphostin AG 112 should be aliquoted to avoid repeated freeze-thaw

cycles.[1][3] For storage, it is recommended to keep these solutions at -80°C for up to 6

months or at -20°C for up to 1 month.[1][2]

Q3: In which solvents is Tyrphostin AG 112 soluble?

A3: Tyrphostin AG 112 is highly soluble in DMSO, with a concentration of up to 125 mg/mL

(529.15 mM) achievable with the help of ultrasonication.[1][2] It is important to use newly

opened, hygroscopic DMSO for the best solubility results.[1][2]
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Q4: What is the primary mechanism of action for Tyrphostin AG 112?

A4: Tyrphostin AG 112 functions as an inhibitor of Epidermal Growth Factor Receptor (EGFR)

phosphorylation.[1] By blocking this phosphorylation, it interferes with the downstream

signaling pathways that are dependent on EGFR activation.

Troubleshooting Guide
Issue 1: My Tyrphostin AG 112 powder is difficult to dissolve.

Possible Cause: The compound may not be readily soluble without assistance.

Solution: Use of an ultrasonic bath can aid in the dissolution of Tyrphostin AG 112 in

DMSO.[1][2] Ensure you are using a fresh, high-quality DMSO, as absorbed moisture can

negatively impact solubility.[1][2]

Issue 2: I am observing precipitation of the compound in my in vivo working solution.

Possible Cause: The compound may be coming out of solution when diluted into aqueous

buffers.

Solution: For in vivo experiments, it is recommended to prepare the working solution fresh on

the day of use.[1] A common protocol involves first dissolving the compound in an organic

solvent like DMSO and then sequentially adding co-solvents such as PEG300 and Tween-80

before the final saline solution.[1] If precipitation occurs, gentle heating and/or sonication can

help to redissolve the compound.[1]

Issue 3: My experimental results are inconsistent or show a loss of compound activity.

Possible Cause 1: Improper storage of stock solutions.

Solution 1: Ensure that stock solutions are aliquoted and stored at the correct temperatures

(-80°C for up to 6 months, -20°C for up to 1 month) to prevent degradation from repeated

freeze-thaw cycles.[1][2]

Possible Cause 2: Degradation of the compound in the working solution.
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Solution 2: Prepare working solutions fresh before each experiment. For in vivo studies, use

the prepared solution on the same day.[1]

Quantitative Data Summary
Parameter Value Reference

Molecular Weight 236.23 g/mol [1]

Formula C13H8N4O [1]

CAS Number 144978-82-5 [1]

Appearance
Solid, Light yellow to yellow

powder
[1]

Purity >95% (HPLC) [4]

Storage Conditions
Form Temperature Duration Reference

Powder -20°C 3 years [1][2]

In Solvent -80°C 6 months [1][2]

In Solvent -20°C 1 month [1][2]

Solubility
Solvent Concentration Notes Reference

DMSO
125 mg/mL (529.15

mM)

Ultrasonic assistance

may be needed. Use

fresh DMSO.

[1][2]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Weighing: Accurately weigh out 1 mg of Tyrphostin AG 112 powder.
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Dissolution: Add 0.4233 mL of fresh, high-quality DMSO to the powder.[1]

Mixing: Vortex the solution and use an ultrasonic bath if necessary to ensure the compound

is fully dissolved.

Storage: Aliquot the stock solution into smaller volumes in tightly sealed vials and store at

-80°C for long-term storage (up to 6 months) or -20°C for short-term storage (up to 1 month).

[1][2]

In Vivo Formulation Protocol
This protocol is an example for preparing a working solution for in vivo experiments. The final

concentrations of the components are 10% DMSO, 40% PEG300, 5% Tween-80, and 45%

Saline.[1]

Prepare Stock: Start with a clear, pre-prepared stock solution of Tyrphostin AG 112 in

DMSO (e.g., 20.8 mg/mL).

Add PEG300: In a sterile tube, add 400 µL of PEG300. To this, add 100 µL of the DMSO

stock solution and mix thoroughly.

Add Tween-80: Add 50 µL of Tween-80 to the mixture and mix again until the solution is

homogeneous.

Add Saline: Add 450 µL of saline to bring the total volume to 1 mL. Mix thoroughly.

Use Promptly: This working solution should be prepared fresh on the day of the experiment.

[1] If any precipitation is observed, gentle warming or sonication can be used to aid

dissolution.[1]
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Caption: EGFR Signaling Pathway Inhibition by Tyrphostin AG 112.
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Caption: General Experimental Workflow for Tyrphostin AG 112.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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